Cas no 1806859-04-0 (Methyl 5-cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxylate)

Methyl 5-cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxylate is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a cyano group, difluoromethyl substituent, and iodine atom—enhance reactivity, enabling selective functionalization in cross-coupling reactions and nucleophilic substitutions. The electron-withdrawing properties of the cyano and ester groups facilitate further derivatization, while the difluoromethyl group contributes to metabolic stability in bioactive compounds. The iodine moiety serves as a valuable handle for metal-catalyzed transformations. This compound is particularly useful in the development of fluorinated heterocycles, offering a balance of reactivity and stability for advanced intermediate applications. Its high purity and well-defined structure ensure reproducibility in synthetic workflows.

Methyl 5-cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxylate structure

1806859-04-0 structure

Product name:Methyl 5-cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxylate

CAS No:1806859-04-0

MF:C₉H₅F₂IN₂O₂

MW:338.049481153488

CID:4876516

Methyl 5-cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxylate
- Inchi： 1S/C9H5F2IN2O2/c1-16-9(15)7-5(8(10)11)6(12)4(2-13)3-14-7/h3,8H,1H3
- InChI Key： LYDSUZCNRWERTP-UHFFFAOYSA-N
- SMILES： IC1C(C#N)=CN=C(C(=O)OC)C=1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 318
XLogP3: 2
Topological Polar Surface Area: 63

Methyl 5-cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029041774-500mg	Methyl 5-cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxylate	1806859-04-0	97%	500mg	$1,711.50	2022-03-31
Alichem	A029041774-1g	Methyl 5-cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxylate	1806859-04-0	97%	1g	$2,920.40	2022-03-31
Alichem	A029041774-250mg	Methyl 5-cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxylate	1806859-04-0	97%	250mg	$1,008.00	2022-03-31

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Additional information on Methyl 5-cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxylate

Comprehensive Overview of Methyl 5-cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxylate (CAS No. 1806859-04-0)

Methyl 5-cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxylate (CAS No. 1806859-04-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural features, including the iodo substitution at the 4-position, make it a versatile building block for cross-coupling reactions, which are pivotal in modern drug discovery and material science.

The growing interest in fluorinated pyridines and their applications in medicinal chemistry has positioned Methyl 5-cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxylate as a compound of high relevance. Researchers are particularly intrigued by its potential to enhance the bioavailability and metabolic stability of drug candidates. The incorporation of difluoromethyl groups, a trending topic in AI-driven drug design, is known to improve binding affinity and selectivity in target proteins, making this compound a valuable asset in the development of next-generation therapeutics.

In the context of sustainable chemistry, the synthesis and utilization of Methyl 5-cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxylate align with the principles of green chemistry. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly production processes, reducing waste and energy consumption. This aligns with the increasing demand for eco-friendly synthetic routes, a hot topic in both academic and industrial research communities.

From a commercial perspective, the demand for high-purity pyridine derivatives like Methyl 5-cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxylate is on the rise, driven by the expanding pharmaceutical and agrochemical sectors. Companies are investing heavily in custom synthesis and scale-up technologies to meet the needs of researchers and manufacturers. The compound's CAS No. 1806859-04-0 is frequently searched in databases, reflecting its importance in the chemical industry.

Another area of interest is the role of iodinated pyridines in radiopharmaceuticals and imaging agents. The presence of an iodo group in Methyl 5-cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxylate opens up possibilities for labeling and tracer studies, which are essential in diagnostic applications. This aligns with the current focus on precision medicine and targeted therapies, where molecular imaging plays a crucial role.

In summary, Methyl 5-cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxylate (CAS No. 1806859-04-0) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and materials science. Its unique structural attributes and compatibility with modern synthetic techniques make it a standout choice for researchers aiming to innovate in these fields. As the scientific community continues to explore its potential, this compound is poised to remain a key player in the advancement of functionalized heterocycles.